Cas no 164176-13-0 (Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)-)

• Product Name: Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)-
• CAS No: 164176-13-0
• MF: C₂₃H₃₇NO₅
• MW: 407.543587446213
• CID: 184448
• Update Time: 2024-03-01

Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)- Chemical and Physical Properties

Names and Identifiers

• Aconitane-1,7,14-triol,20-ethyl-8,16-dimethoxy-4-methyl-, (1a,14a,16b)- (9CI)
• (+)-Blacknidine
• Blacknidine
• Aconitane-1,7,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,14α,16β)-

• Inchi： 1S/C23H37NO5/c1-5-24-11-20(2)7-6-16(25)23-13-8-12-14(28-3)9-22(29-4,17(13)18(12)26)21(27,19(23)24)10-15(20)23/h12-19,25-27H,5-11H2,1-4H3/t12-,13-,14-,15-,16-,17-,18-,19-,20+,21-,22-,23-/m0/s1
• InChI Key： MRAUUHCURXZDPX-VUXTYGICSA-N
• SMILES： N1([C@H]2[C@]3(O)[C@@]4(C[C@H](OC)[C@H]5[C@@H]([C@@H]4[C@@H]([C@]42[C@H]([C@](C)(CC[C@@H]4O)C1)C3)C5)O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• XLogP3: 0.478

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids